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Efficacy Data Summary

The following table summarizes the effects of Bimosiamose on sputum neutrophils and Interleukin-8 (IL-8)

across different studies.

Effect on Effect on . .
Study Treatment . Clinical Trial
. . Sputum Sputum Other Biomarkers .
Population Regimen . Identifier
Neutrophils IL-8
Healthy 10 mg bid -40% -35% Matrix- NCT01108913
subjects for 4 days (reduction, (reduction, metalloproteinase-9  [1]
(Ozone- via p=0.068) p=0.004) (MMP-9): -46%
induced nebulizer (p=0.022) [1]

inflammation)

(1]
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Effect on Effect on . .
Study Treatment . Clinical Trial
. . Sputum Sputum Other Biomarkers .
Population Regimen . Identifier
Neutrophils IL-8
COPD patients 10 mg bid -0.368 x 10° -9.49 Macrophage count: NCT01108913
[2] for 28 days  cells/mL ng/mL -0.200 x 10° [2]
via (difference (difference  cellsImL (p=0.012);
nebulizer from placebo, from Myeloperoxidase:
(on top of p=0.313) placebo, Also measured [2]
standard p=0.008)
therapy)

Experimental Protocol Detalils

The table below outlines the key methodological aspects of the cited experiments, which are crucial for

interpreting the results.

Protocol Element

Healthy Subject Study (Ozone
Challenge) [1] [3]

COPD Patient Study [2] [4]

Study Design

Subjects

Intervention

Challenge/Model

Double-blind, randomized,
placebo-controlled, cross-over trial

[1]

18 healthy non-smokers [1]

Inhaled Bimosiamose (10 mg) or
placebo twice daily for 4 days via
AKITA2 APIXNEB nebulizer [1]

Ozone challenge (250 ppb for 3h
with intermittent exercise) after 4
days of treatment [1]

Double-blind, randomized, placebo-
controlled, cross-over, multi-center trial [2]

77 patients with moderate-to-severe
COPD (mean FEV1 57% pred.) [2]

Inhaled Bimosiamose (10 mg) or placebo
twice daily for 28 days via AKITA2 Apixneb
nebulizer, on top of standard
bronchodilator therapy [2]

Natural disease state in COPD patients [2]
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Healthy Subject Study (Ozone .
Protocol Element COPD Patient Study [2] [4]
Challenge) [1] [3]

Primary Outcome Induced sputum collected 3h post-  Induced sputum and lung function
Analysis ozone challenge for differential cell measured on day 28 of each treatment
count and inflammatory mediators  period [2]

[1]

Mechanism of Action: Pan-Selectin Antagonism

Bimosiameose is a synthetic, small-molecule pan-selectin antagonist designed to inhibit E-, P-, and L-
selectins [5]. Selectins are cell adhesion molecules that mediate the initial tethering and rolling of leukocytes
on the vascular endothelium, which is the primary step in their migration from the bloodstream into inflamed
tissue [4]. By blocking this interaction, Bimosiamose aims to reduce the influx of neutrophils and other

inflammatory cells into the airways.

The following diagram illustrates this mechanism and the consequent reduction in inflammation, as validated

by the clinical outcomes.
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Inhibition of Selectin Binding

Diagram Title: Bimosiamose Inhibits Leukocyte Recruitment to Reduce Inflammation

Interpretation and Research Implications
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The data validates that Bimosiamose effectively reduces central inflammatory mediators, though the effect

on neutrophils shows some variation between models.

e Biomarker Consistency: The most consistent and statistically significant finding across studies is
the reduction in IL-8, a potent neutrophil chemoattractant [6]. This suggests that interrupting the IL-8-
mediated amplification of inflammation is a key mechanism of action.

e Context-Dependent Neutrophil Impact: The pronounced 40% reduction in neutrophils in the acute
ozone model versus the non-significant trend in stable COPD suggests that Bimosiamose may be
most effective at inhibiting the initial recruitment of neutrophils during an inflammatory insult rather
than resetting the baseline inflammation in established chronic disease [1] [2].

o Safety and Tolerability: Inhaled Bimosiamose was reported to be safe and well-tolerated in both
studies, with an adverse event profile similar to placebo [1] [2].

For further investigation, the referenced clinical trials (NCT01108913) on ClinicalTrials.gov would be the

next resource for potentially more detailed results and secondary endpoints.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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